Cas no 168823-76-5 (5-Bromo-2-(chloromethyl)pyridine)

• Product Name: 5-Bromo-2-(chloromethyl)pyridine
• CAS No: 168823-76-5
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD10697592
• CID: 135043
• PubChem ID: 11401501
• Update Time: 2025-05-23

5-Bromo-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)pyridine
• Pyridine, 5-bromo-2-(chloromethyl)-(9CI)
• Pyridine,5-bromo-2-(chloromethyl)-
• 2-chloromethyl-5-bromopyridine
• 5-Bromo-2-chloromethyl-pyridine
• PYRIDINE,5-BROMO-2-(CHLOROMETHYL)
• Pyridine, 5-bromo-2-(chloromethyl)- (9CI)
• YESFMWFCJUGBLH-UHFFFAOYSA-N
• 8626AA
• RP26252
• AB60010
• ST24044400
• Pyridine,5-broMo-2-(chloroMethyl)- (9CI)
• PYRIDINE, 5-BROMO-2-(CHLOROMETHYL)-
• DTXSID60464725
• SY060820
• DS-14186
• AKOS012256924
• FT-0699463
• SCHEMBL508242
• CS-0043013
• Pyridine,5-bromo-2-(chloromethyl)-(9ci)
• MFCD10697592
• J-516837
• 168823-76-5
• DB-064705

• MDL： MFCD10697592
• Inchi： 1S/C6H5BrClN/c7-5-1-2-6(3-8)9-4-5/h1-2,4H,3H2
• InChI Key： YESFMWFCJUGBLH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C=C1

Computed Properties

• Exact Mass: 204.92900
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Boiling Point: 243.4°C at 760 mmHg
• PSA: 12.89000
• LogP: 2.58290

5-Bromo-2-(chloromethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-Bromo-2-(chloromethyl)pyridine

Introduction to 5-Bromo-2-(chloromethyl)pyridine (CAS No. 168823-76-5)

5-Bromo-2-(chloromethyl)pyridine (CAS No. 168823-76-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and a chloromethyl group attached to a pyridine ring. The combination of these functional groups imparts a range of useful properties, making it an important intermediate in the synthesis of various pharmaceuticals and materials.

The pyridine ring, a six-membered heterocycle with one nitrogen atom, is a fundamental building block in organic chemistry. The presence of the bromine atom and the chloromethyl group on the pyridine ring provides multiple points for further functionalization, enabling the synthesis of a wide array of derivatives. This versatility has led to its extensive use in the development of new drugs and advanced materials.

In medicinal chemistry, 5-Bromo-2-(chloromethyl)pyridine serves as a key intermediate in the synthesis of various bioactive compounds. For instance, it has been utilized in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The chloromethyl group can be readily converted into other functional groups, such as amines or ethers, through substitution reactions, allowing for the fine-tuning of pharmacological properties.

Recent studies have also explored the potential of 5-Bromo-2-(chloromethyl)pyridine in the development of novel anticancer agents. Researchers have synthesized derivatives that exhibit potent cytotoxic activity against various cancer cell lines. These derivatives often incorporate additional functional groups that enhance their ability to target specific cellular pathways involved in cancer progression. For example, one study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 5-Bromo-2-(chloromethyl)pyridine-based compounds that showed significant antiproliferative effects on breast cancer cells.

Beyond its applications in medicinal chemistry, 5-Bromo-2-(chloromethyl)pyridine has found use in materials science. The compound can be polymerized to form polymeric materials with unique properties, such as high thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composite materials. For instance, researchers at the University of California have developed a new class of polymers derived from 5-Bromo-2-(chloromethyl)pyridine, which exhibit excellent dielectric properties and are suitable for use in high-performance electronic devices.

The synthetic accessibility of 5-Bromo-2-(chloromethyl)pyridine is another factor contributing to its widespread use. It can be prepared through several well-established synthetic routes, including bromination and chloromethylation reactions. One common method involves the bromination of 2-methylpyridine followed by chloromethylation using chloromethyl methyl ether (CMME). This two-step process yields high purity products with good yields, making it suitable for large-scale production.

In addition to its synthetic utility, 5-Bromo-2-(chloromethyl)pyridine has been studied for its environmental impact and safety profile. Research has shown that it is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and handled with appropriate safety measures to prevent exposure and contamination.

The future prospects for 5-Bromo-2-(chloromethyl)pyridine are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in medicine and materials science. For example, recent advances in catalytic methods have enabled more efficient and selective transformations of this compound, opening up new avenues for its use in complex syntheses.

In conclusion, 5-Bromo-2-(chloromethyl)pyridine (CAS No. 168823-76-5) is a valuable compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structure and versatile reactivity make it an essential intermediate in the development of new drugs and advanced materials. As research in these fields continues to advance, the importance of this compound is likely to grow even further.